Cas no 1803961-87-6 (Ethyl 3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1803961-87-6
• MF: C₁₁H₁₁F₃INO₄
• MW: 405.109026193619
• CID: 4833889
• Update Time: 2025-11-01

Ethyl 3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11F3INO4/c1-3-19-7(17)4-6-5-16-10(20-11(12,13)14)8(15)9(6)18-2/h5H,3-4H2,1-2H3
• InChI Key： YJDDTQYPUFQMMC-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1OC)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate

Research Brief on Ethyl 3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate (CAS: 1803961-87-6)

Ethyl 3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate (CAS: 1803961-87-6) is a specialized pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a key intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel kinase inhibitors and antimicrobial agents.

Recent research has highlighted the role of Ethyl 3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate in the synthesis of heterocyclic compounds with potential therapeutic applications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the construction of pyridine-based scaffolds, which are integral to the development of kinase inhibitors targeting cancer pathways. The compound's reactivity, particularly its iodine moiety, allows for further functionalization via cross-coupling reactions, enabling the creation of diverse molecular libraries for high-throughput screening.

In addition to its synthetic utility, Ethyl 3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings, though preliminary, underscore the compound's potential as a lead structure for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

The pharmacokinetic properties of Ethyl 3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate and its derivatives have also been a subject of recent investigation. Computational modeling studies have predicted favorable drug-like properties, including reasonable solubility and metabolic stability. However, further in vivo studies are required to validate these predictions and assess the compound's bioavailability and toxicity profiles.

Looking ahead, the versatility of Ethyl 3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate in medicinal chemistry is expected to drive continued research interest. Future studies may focus on optimizing its synthetic routes to improve yield and scalability, as well as exploring its potential in targeted drug delivery systems. Additionally, the compound's unique structural features may inspire the design of new chemical probes for studying biological pathways, further expanding its applications in chemical biology.